Cas no 923489-18-3 (N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide
• CAS No: 923489-18-3
• MF: C₁₉H₂₀N₄O₅S
• MW: 416.450902938843
• CID: 5448775
• Update Time: 2025-07-17

N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1-(4-methylphenyl)sulfonylpiperidine-4-carboxamide
• N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C19H20N4O5S/c1-13-4-6-15(7-5-13)29(25,26)23-10-8-14(9-11-23)17(24)20-19-22-21-18(28-19)16-3-2-12-27-16/h2-7,12,14H,8-11H2,1H3,(H,20,22,24)
• InChI Key： WTRUHUIYGMVBLR-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)CCC(C(NC2=NN=C(C3=CC=CO3)O2)=O)CC1

Additional information on N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide

Recent Advances in the Study of N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide (CAS: 923489-18-3)

The compound N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide (CAS: 923489-18-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel therapeutics, particularly in the areas of oncology and infectious diseases. The furan and oxadiazole moieties in its structure are known to contribute to its bioactivity, while the piperidine and sulfonyl groups enhance its pharmacokinetic properties. Several research groups have reported successful synthesis routes for this compound, with modifications aimed at improving yield and purity.

In vitro and in vivo studies have demonstrated that N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide exhibits potent inhibitory effects against specific molecular targets, including certain kinases and enzymes involved in disease pathways. For instance, recent findings suggest that this compound may act as an effective inhibitor of protein-protein interactions that are critical for cancer cell survival. Additionally, its potential as an antimicrobial agent has been explored, with promising results against drug-resistant bacterial strains.

Mechanistic studies have provided insights into the compound's mode of action, revealing its ability to modulate key signaling pathways. Structural-activity relationship (SAR) analyses have further elucidated the importance of specific functional groups in its bioactivity, paving the way for the design of more potent derivatives. Computational modeling and molecular docking studies have also been employed to predict its binding affinity and interaction with target proteins.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and reducing potential off-target effects. Ongoing research is focused on addressing these issues through structural modifications and formulation strategies. Furthermore, preclinical studies are underway to evaluate its safety and efficacy in animal models, with the ultimate goal of advancing it to clinical trials.

In conclusion, N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide represents a promising candidate for therapeutic development, with its multifaceted bioactivity and potential applications in various disease areas. Continued research efforts are expected to further unravel its mechanisms and expand its utility in the field of chemical biology and medicine.